2-iodo-N-[3-(5-isopropyl-1,3-benzoxazol-2-yl)phenyl]benzamide

• IUPAC Name: 2-iodo-N-[3-(5-propan-2-yl-1,3-benzoxazol-2-yl)phenyl]benzamide
• InChI: InChI=1S/C23H19IN2O2/c1-14(2)15-10-11-21-20(13-15)26-23(28-21)16-6-5-7-17(12-16)25-22(27)18-8-3-4-9-19(18)24/h3-14H,1-2H3,(H,25,27)
• InChI Key: WEOWABGUYYTPFE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC2=C(C=C1)OC(=N2)C3=CC(=CC=C3)NC(=O)C4=CC=CC=C4I
• Molecular Formula: C23H19IN2O2
• Molecular Weight: 482.3 g/mol

Description

2-iodo-N-[3-(5-isopropyl-1,3-benzoxazol-2-yl)phenyl]benzamide is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is commonly referred to as IBP and is primarily used as a research tool to investigate various biological processes.

Mechanism of Action

The mechanism of action of IBP is not fully understood, but it is believed to involve the inhibition of protein-protein interactions. IBP has been shown to bind to specific proteins and disrupt their interactions, which can lead to the identification of new drug targets.
Biochemical and Physiological Effects:
The biochemical and physiological effects of IBP are not well characterized. However, studies have shown that IBP can inhibit the growth of cancer cells and reduce inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using IBP in lab experiments is its ability to inhibit protein-protein interactions. This can lead to the identification of new drug targets and the development of new therapies. However, the use of IBP in lab experiments is limited by its high cost and the specialized equipment and expertise required for its synthesis.

Future Directions

There are several future directions for the use of IBP in scientific research. One potential application is in the study of protein-protein interactions in the context of disease. IBP could be used to identify new drug targets and develop new therapies for a range of diseases, including cancer and inflammatory disorders. Additionally, IBP could be used to investigate the role of protein-protein interactions in cellular signaling pathways and other biological processes.

Synthesis Methods

The synthesis of IBP involves a series of chemical reactions that require specialized equipment and expertise. The most common method for synthesizing IBP involves the reaction of 2-iodobenzoic acid with 5-isopropyl-2-aminobenzoxazole and 3-bromoaniline in the presence of a catalyst.

Scientific Research Applications

IBP has been extensively used in scientific research to investigate various biological processes. One of the primary applications of IBP is in the study of protein-protein interactions. IBP has been shown to bind to specific proteins and inhibit their interactions, which has led to the identification of new drug targets.